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Compound of Interest

Compound Name: Tris(hydroxymethyl)nitromethane

Cat. No.: B093346

Essential Safety and Handling Guide for
Tris(hydroxymethyl)nitromethane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Tris(hydroxymethyl)nitromethane in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Hazard Identification and Classification

Tris(hydroxymethyl)nitromethane is classified as a hazardous substance. It is harmful if
swallowed or inhaled, can cause skin and serious eye irritation, and may lead to respiratory
irritation.[1][2][3] It is also a flammable solid.[2]
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Hazard Classification

Category

Acute Oral Toxicity

Category 4[1][4]

Acute Inhalation Toxicity

Category 4[1][4]

Skin Corrosion/Irritation

Category 2[5]

Serious Eye Damage/Eye Irritation

Category 2A[5]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory tract irritation)[2][5]

Hazardous to the Aquatic Environment (Acute)

Category 1[6]

Hazardous to the Aquatic Environment (Chronic)

Category 1[6]

hvsical and Chemical :

Property

Value

Appearance

White to orange crystalline solid[1][4]

Molecular Formula

C4HINOS5[4][7]

Molecular Weight

151.12 g/mol [4]

Melting Point

~160 °C / 320 °F (decomposes)[1][5]

Solubility in Water

220 g/100 mL at 20 °C[8]

pH

3.5 (1% solution)[9]

Toxicological Data

Test Species Route Value
LD50 Rat Oral 1900 mg/kg[6][9]
LD50 Mouse Oral 1900 mg/kg[9]

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step protocol is mandatory for the safe handling of

Tris(hydroxymethyl)nitromethane.
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Engineering Controls

o Ventilation: Always handle Tris(hydroxymethyl)nitromethane in a well-ventilated area.[1]

Use of a chemical fume hood is strongly recommended to minimize inhalation of dust.[10]

o Eye Wash and Safety Shower: Ensure that an eye wash station and a safety shower are

readily accessible in the immediate vicinity of the handling area.

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling this chemical:

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[1]

Protects against dust particles

and splashes.

Hand Protection

Nitrile rubber gloves (minimum
0.11 mm thickness).[3]

Provides protection against
skin contact. Always inspect
gloves for integrity before use
and dispose of them properly

after handling.

Body Protection

A lab coat or other protective
clothing to prevent skin

exposure.[1]

Minimizes the risk of skin

contact.

Respiratory Protection

A NIOSH-approved N95 dust
mask or equivalent respirator
should be used if ventilation is
inadequate or if dust is

generated.[10]

Prevents inhalation of harmful

dust particles.

Handling Procedures

¢ Pre-Handling:

o Read and understand the Safety Data Sheet (SDS) for

Tris(hydroxymethyl)nitromethane.
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o Ensure all necessary PPE is available and in good condition.

o Confirm that the work area is clean and uncluttered.

e During Handling:

o

Avoid creating dust.[1]

[¢]

Do not eat, drink, or smoke in the handling area.[1][2]

[e]

Wash hands thoroughly after handling the substance.[1][2]

[e]

Keep the container tightly closed when not in use.[2]
e Post-Handling:

o Clean the work area thoroughly.

o Properly remove and dispose of PPE.

o Wash hands and any exposed skin.

Storage

» Store in a cool, dry, and well-ventilated place.[2]
o Keep containers tightly closed.[1]
o Store away from incompatible materials such as strong bases and oxidizing agents.[1]

o Keep away from heat, sparks, and open flames.[2]

Emergency Procedures
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Emergency Situation First Aid Measures

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids. Get

medical attention.[1][4]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. If skin irritation persists, call a

physician.[1][4]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Get medical attention if

symptoms occur.[1][4][5]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[4][5]

Sweep up and shovel into a suitable, closed
Spill container for disposal. Avoid creating dust.

Ensure adequate ventilation.[1][4]

Disposal Plan

All waste containing Tris(hydroxymethyl)nitromethane must be treated as hazardous waste.

Waste Collection
e Solid Waste:

o Collect any unused Tris(hydroxymethyl)nitromethane and any grossly contaminated
disposable materials (e.g., weigh boats, paper towels) in a designated, labeled, and
sealed hazardous waste container.

e Liquid Waste:

o If dissolved in a solvent, collect the solution in a designated, labeled, and sealed
hazardous waste container for liquids.
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e Contaminated PPE:

o Dispose of contaminated gloves and other disposable PPE in the designated hazardous
waste container.

Waste Disposal

o All waste must be disposed of through an approved waste disposal plant.[1]

o A common method of disposal is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

e Do not empty into drains.[1]

o Ensure that all local, regional, and national hazardous waste regulations are followed for
complete and accurate classification and disposal.[1]

Workflow and Logic Diagrams
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Safe Handling Workflow for Tris(hydroxymethyl)nitromethane

Preparation

Review SDS

Inspect & Don PPE

Prepare Work Area

Proceed to Handling

dling

Weigh/Handle in Fume Hood

Keep Container Closed Avoid Dust Generation

/Store Unused Chemical »:omplete Handling

Storége Post-liandling

Clean Work Area

'

Doff & Dispose of PPE

:

Wash Hands

Store in Cool, Dry, Ventilated Area

Segregate from Incompatibles

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tris(hydroxymethyl)nitromethane.
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Disposal Plan for Tris(hydroxymethyl)nitromethane Waste

Waste Collection (At Point of Generation)

Solid Waste (Unused chemical, contaminated items) Contaminated PPE (Gloves, etc.) Liquid Waste (If in solution)
\ Containgrization
Y

Place in Labeled, Sealed Hazardous Waste Container

Follow Institutional Protocols

Final Disposal
\ 4

Transfer to Approved Waste Disposal Facility

Primary Disposal Method

Incineration in @ Chemical Incinerator

Click to download full resolution via product page

Caption: Disposal plan for Tris(hydroxymethyl)nitromethane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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